Cas no 912577-44-7 (3-(chlorosulfonyl)-5-fluorobenzoyl chloride)

• Product Name: 3-(chlorosulfonyl)-5-fluorobenzoyl chloride
• CAS No: 912577-44-7
• MF: C₇H₃Cl₂FO₃S
• MW: 257.066322565079
• MDL: MFCD30087082
• CID: 5249265
• PubChem ID: 57780658
• Update Time: 2026-03-09

3-(chlorosulfonyl)-5-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-(chlorosulfonyl)-5-fluoro-
• 3-(chlorosulfonyl)-5-fluorobenzoyl chloride

• MDL： MFCD30087082
• Inchi： 1S/C7H3Cl2FO3S/c8-7(11)4-1-5(10)3-6(2-4)14(9,12)13/h1-3H
• InChI Key： GYSLJRGVQOIVKF-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(F)=CC(S(Cl)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-(chlorosulfonyl)-5-fluorobenzoyl chloride

Professional Introduction to 3-(chlorosulfonyl)-5-fluorobenzoyl Chloride (CAS No. 912577-44-7)

3-(chlorosulfonyl-5-fluorobenzoyl chloride) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 912577-44-7, is a versatile intermediate with applications in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both a chlorosulfonyl and a fluorobenzoyl moiety, make it a valuable tool for medicinal chemists and researchers exploring novel therapeutic agents.

The chlorosulfonyl group in 3-(chlorosulfonyl-5-fluorobenzoyl chloride) imparts strong electrophilic characteristics, facilitating its use in nucleophilic substitution reactions. This property is particularly useful in the construction of complex molecular frameworks, enabling the synthesis of heterocyclic compounds and other pharmacologically relevant structures. The fluorobenzoyl moiety, on the other hand, contributes to the compound's lipophilicity and can influence its metabolic stability and binding affinity to biological targets.

In recent years, 3-(chlorosulfonyl-5-fluorobenzoyl chloride) has been explored in several cutting-edge research studies. One notable area of interest is its application in the development of small-molecule inhibitors for enzyme targets. For instance, researchers have utilized this compound as a key intermediate in synthesizing inhibitors targeting proteases involved in inflammatory pathways. The combination of the chlorosulfonyl and fluorobenzoyl groups allows for fine-tuning of the inhibitor's properties, such as potency and selectivity.

The pharmaceutical industry has also shown interest in 3-(chlorosulfonyl-5-fluorobenzoyl chloride) for its potential use in anticancer drug development. Studies have demonstrated its role in generating novel benzoyl derivatives that exhibit cytotoxic effects against various cancer cell lines. The presence of the group enhances the compound's ability to interact with biological targets, thereby improving its therapeutic efficacy. Additionally, the electrophilic nature of the < strong > chlorosulfonyl strong > group allows for further functionalization, enabling the creation of more complex drug candidates.

Beyond its applications in drug discovery, 3-(< strong > chlorosulfonyl strong >-< strong > 5-fluorobenzoyl strong > < strong > chloride strong >) has found utility in materials science and agrochemical research. Its ability to participate in diverse chemical transformations makes it a valuable building block for synthesizing advanced materials with tailored properties. In agrochemicals, this compound has been used to develop novel pesticides and herbicides that offer improved efficacy and environmental compatibility.

The synthesis of 3-(< strong > chlorosulfonyl strong >-< strong > 5-fluorobenzoyl strong > < strong > chloride strong >) involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the halogenation of fluorobenzene derivatives followed by sulfonylation and subsequent chlorination steps. Advanced techniques such as flow chemistry have been employed to optimize these reactions, improving yield and purity. The growing demand for this compound underscores its importance as a key intermediate in modern chemical synthesis.

The safety and handling of 3-(< strong > chlorosulfonyl strong >-< strong > 5-fluorobenzoyl strong > < strong > chloride strong >) require adherence to standard laboratory protocols to ensure worker safety and environmental protection. While it is not classified as a hazardous material under normal conditions, appropriate precautions should be taken during storage and transportation to prevent degradation or unintended reactions. Researchers using this compound should be well-trained in handling organic reagents and should follow all regulatory guidelines pertaining to chemical usage.

In conclusion, 3-(< strong > chlorosulfonyl strong >-< strong > 5-fluorobenzoyl strong > < strong > chloride strong>) (CAS No. 912577-44-7) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow further.